5-(2,5-Difluorophenyl)pyridin-2(1H)-one

• IUPAC Name: 5-(2,5-difluorophenyl)-1H-pyridin-2-one
• InChI: InChI=1S/C11H7F2NO/c12-8-2-3-10(13)9(5-8)7-1-4-11(15)14-6-7/h1-6H,(H,14,15)
• InChI Key: NLXDIVCWVZCFQR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)C2=CNC(=O)C=C2)F
• Molecular Formula: C11H7F2NO
• DSSTOX Substance ID: DTXSID10682730
• Molecular Weight: 207.18 g/mol
• CAS No.: 1111110-02-1

Description

5-(2,5-Difluorophenyl)pyridin-2(1H)-one is a fluorinated heterocyclic compound featuring a pyridinone core substituted with a 2,5-difluorophenyl group at the 5-position. This structural motif is of significant interest in medicinal chemistry due to the electron-withdrawing effects of fluorine atoms, which enhance metabolic stability and modulate binding interactions with biological targets.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(2,5-Difluorophenyl)pyridin-2(1H)-one typically involves the reaction of 2,5-difluorobenzaldehyde with 2-pyridone under specific conditions. One common method includes the use of a base such as potassium carbonate in a polar aprotic solvent like dimethylformamide (DMF). The reaction is usually carried out at elevated temperatures to facilitate the formation of the desired product.

Industrial Production Methods

In an industrial setting, the production of 5-(2,5-Difluorophenyl)pyridin-2(1H)-one may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

5-(2,5-Difluorophenyl)pyridin-2(1H)-one undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The difluorophenyl group can undergo electrophilic or nucleophilic substitution reactions, depending on the reagents and conditions used.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Halogenating agents like N-bromosuccinimide (NBS) for bromination or nucleophiles like sodium methoxide for nucleophilic substitution.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of halogenated derivatives or substituted phenylpyridinones.

Scientific Research Applications

5-(2,5-Difluorophenyl)pyridin-2(1H)-one has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a ligand in biochemical assays.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of advanced materials and as an intermediate in the production of pharmaceuticals.

Mechanism of Action

The mechanism of action of 5-(2,5-Difluorophenyl)pyridin-2(1H)-one involves its interaction with specific molecular targets and pathways. The compound can act as an inhibitor or modulator of certain enzymes or receptors, leading to various biological effects. For example, it may inhibit the activity of enzymes involved in inflammatory pathways, thereby exerting anti-inflammatory effects.

Comparison with Similar Compounds

Structural Analog: 5-(3,5-Difluorophenyl)pyridin-2(1H)-one

Key Differences :

• Substituent Position: The fluorine atoms on the phenyl ring are located at the 3,5-positions instead of 2,5-positions.
• Physicochemical Properties: Molecular Formula: C₁₁H₇F₂NO (identical to the target compound). CAS Registry: 928324-57-6 (vs. unspecified for the 2,5-difluoro isomer). Synonym: DTXSID90682713, MFCD11876506 .

Applications : While the 3,5-difluoro isomer is commercially available as a building block for organic synthesis, its biological activity remains less characterized compared to derivatives with alternative fluorination patterns .

TRK Kinase Inhibitor: 5-(2-(2,5-Difluorophenyl)pyrrolidin-1-yl)-3-(1H-pyrazol-1-yl)pyrazolo[1,5-a]pyrimidine

Key Differences :

• Core Structure: Replaces the pyridinone ring with a pyrazolo[1,5-a]pyrimidine scaffold, which confers distinct electronic and conformational properties.
• Functional Groups : Incorporates a pyrrolidin-1-yl group and a pyrazole moiety, enhancing interactions with kinase active sites.
• Biological Activity: This derivative is explicitly patented as a potent TRK kinase inhibitor for cancer treatment, demonstrating nanomolar-level efficacy in preclinical models .

Comparison Table :

Parameter	5-(2,5-Difluorophenyl)pyridin-2(1H)-one	5-(3,5-Difluorophenyl)pyridin-2(1H)-one	TRK Inhibitor Derivative
Core Structure	Pyridin-2(1H)-one	Pyridin-2(1H)-one	Pyrazolo[1,5-a]pyrimidine
Fluorine Positions	2,5-difluorophenyl	3,5-difluorophenyl	2,5-difluorophenyl (pyrrolidin-linked)
Molecular Weight	207.18 g/mol	207.18 g/mol	~450–500 g/mol (estimated)
Primary Application	Undefined (potential kinase modulator)	Synthetic intermediate	TRK kinase inhibition (cancer)
Patent/Commercial Status	Not patented (as per evidence)	Commercially available	Patented (EP 2024)

Research Findings and Mechanistic Insights

• TRK Inhibition: The pyrazolo-pyrimidine derivative’s efficacy highlights the importance of fused heterocyclic systems in achieving high-affinity kinase interactions, a feature absent in simpler pyridinone analogs .
• Synthetic Utility : The 3,5-difluoro isomer’s commercial availability underscores its role as a versatile intermediate, though its pharmacological relevance remains secondary to more complex derivatives .